5'-O-Benzoyl Protection Enhances Antiviral Potency: A Direct Comparison in HCV Replicon Assays
The 5'-O-benzoyl protecting group, a key structural feature of 9-(2,3-Di-O-acetyl-6-O-benzoyl-5-deoxy-D-ribo-exofuranoyl)-6-chloropurine, is critical for antiviral potency. In a direct head-to-head comparison using a cell-based HCV replicon assay, the 5'-O-benzoyl analogue of 6-chloropurine-2'-deoxyriboside demonstrated an EC50 of 6.1 μM, whereas the corresponding 5'-O-unmasked analogue (6-chloropurine-2'-deoxyriboside) exhibited a significantly weaker EC50 of 47.2 μM [1]. This represents a 7.7-fold improvement in potency attributable to the benzoyl protection strategy.
| Evidence Dimension | Anti-HCV potency (EC50) |
|---|---|
| Target Compound Data | EC50 = 6.1 μM (for 5'-O-benzoyl analogue of 6-chloropurine-2'-deoxyriboside) |
| Comparator Or Baseline | 6-Chloropurine-2'-deoxyriboside (unmasked 5'-OH): EC50 = 47.2 μM |
| Quantified Difference | 7.7-fold greater potency (6.1 μM vs. 47.2 μM) |
| Conditions | Cell-based HCV replicon assay in Huh7 cells, measured after 48 hours by luciferase assay |
Why This Matters
This quantifiable potency difference validates the selection of a benzoyl-protected intermediate for antiviral drug discovery programs, as the unmasked analogue is unlikely to achieve sufficient efficacy in similar assays.
- [1] Ikejiri, M., Ohshima, T., Kato, K., Toyama, M., Murata, T., Shimotohno, K., & Maruyama, T. (2007). 5′-O-Masked 2′-deoxyadenosine analogues as lead compounds for hepatitis C virus (HCV) therapeutic agents. Bioorganic & Medicinal Chemistry, 15(22), 6882-6892. View Source
